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molecular formula C14H22N2OS B4877473 2-{4-[4-(methylthio)benzyl]-1-piperazinyl}ethanol

2-{4-[4-(methylthio)benzyl]-1-piperazinyl}ethanol

Cat. No. B4877473
M. Wt: 266.40 g/mol
InChI Key: FWSYUYNLKFVYQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04692448

Procedure details

A mixture of 4-(methylthio)benzyl chloride (28.6 g), 1-(2-hydroxyethyl)piperazine (21.6 g), triethylamine (16.8 g), and ethanol (250 ml) is stirred at room temperature for 5 hours. The ethanol is then removed in vacuo and water added to the residue. The product is extracted with ether, dried, and the ether evaporated to give 31.6 g of 1-(2-hydroxyethyl)-4-[4-(methylthio)benzyl] piperazine as an orange oil, suitable for use in the next reaction.
Name
4-(methylthio)benzyl chloride
Quantity
28.6 g
Type
reactant
Reaction Step One
Name
1-(2-hydroxyethyl)piperazine
Quantity
21.6 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
16.8 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
250 mL
Type
solvent
Reaction Step One
Name
1-(2-hydroxyethyl)-4-[4-(methylthio)benzyl] piperazine

Identifiers

REACTION_CXSMILES
[CH3:1][S:2][C:3]1[CH:10]=[CH:9][C:6]([CH2:7]Cl)=[CH:5][CH:4]=1.[OH:11][CH2:12][CH2:13][N:14]1[CH2:19][CH2:18][NH:17][CH2:16][CH2:15]1.C(N(CC)CC)C>C(O)C>[OH:11][CH2:12][CH2:13][N:14]1[CH2:19][CH2:18][N:17]([CH2:7][C:6]2[CH:9]=[CH:10][C:3]([S:2][CH3:1])=[CH:4][CH:5]=2)[CH2:16][CH2:15]1

Inputs

Step One
Name
4-(methylthio)benzyl chloride
Quantity
28.6 g
Type
reactant
Smiles
CSC1=CC=C(CCl)C=C1
Name
1-(2-hydroxyethyl)piperazine
Quantity
21.6 g
Type
reactant
Smiles
OCCN1CCNCC1
Name
triethylamine
Quantity
16.8 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
ethanol
Quantity
250 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
is stirred at room temperature for 5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The ethanol is then removed in vacuo and water
ADDITION
Type
ADDITION
Details
added to the residue
EXTRACTION
Type
EXTRACTION
Details
The product is extracted with ether
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
the ether evaporated

Outcomes

Product
Details
Reaction Time
 5 h
Name
1-(2-hydroxyethyl)-4-[4-(methylthio)benzyl] piperazine
Type
product
Smiles
OCCN1CCN(CC1)CC1=CC=C(C=C1)SC
Measurements
Type Value Analysis
AMOUNT: MASS 31.6 g
YIELD: CALCULATEDPERCENTYIELD 71.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.